Cas no 103624-31-3 (1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-)

• Product Name: 1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
• CAS No: 103624-31-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1138116
• Update Time: 2024-07-26

1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C13H20O2/c1-9-7-10(2)13(11(3)8-9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
• InChI Key： SAZROBXJUUJLFQ-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(C)C=C1C)(O)CCCO

Computed Properties

• Exact Mass: 350.24582

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±30.0 °C(Predicted)
• PSA: 58.92
• pka: 14.37±0.20(Predicted)